N-((3-(3-chlorophenyl)-2-oxooxazolidin-5-yl)methyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[[3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C19H19ClN2O4/c1-13-5-2-3-8-17(13)25-12-18(23)21-10-16-11-22(19(24)26-16)15-7-4-6-14(20)9-15/h2-9,16H,10-12H2,1H3,(H,21,23)
• InChI Key: JIKCTLSXDGNXLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2CN(C(=O)O2)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H19ClN2O4
• Molecular Weight: 374.8 g/mol

Description

N-((3-(3-chlorophenyl)-2-oxooxazolidin-5-yl)methyl)-2-(o-tolyloxy)acetamide, also known as CTOT-3M, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research.

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

Compounds structurally related to the specified acetamide have been studied for their potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency (LHE) and promising free energy of electron injection. Additionally, their non-linear optical (NLO) activity and ligand-protein interactions, notably with Cyclooxygenase 1 (COX1), have been analyzed, indicating potential biomedical applications through molecular docking studies (Mary et al., 2020).

Anti-inflammatory Activity

Synthesized derivatives exhibiting anti-inflammatory activity were evaluated, showcasing significant inhibitory effects among certain derivatives. These findings highlight the therapeutic potential of these compounds against inflammation-related disorders (Sunder & Maleraju, 2013).

Antimicrobial Activity

Research into thiazolidinone and acetidinone derivatives has explored their effectiveness against various micro-organisms. By synthesizing and assessing these compounds, studies aim to address the growing concern of microbial resistance by introducing novel antimicrobial agents (Mistry et al., 2009).

Herbicidal Activities

Investigations into 2-(5-isoxazolyloxy)acetamide derivatives have identified compounds with strong herbicidal activities against upland weeds. Such research not only contributes to agricultural science by offering new weed control agents but also enhances our understanding of structure-activity relationships in herbicidal compounds (Kai et al., 1998).

Antibacterial Agents

The synthesis and QSAR studies of various acetamide derivatives have identified compounds with moderate to good antibacterial activity against both gram-positive and gram-negative bacteria. These findings underscore the potential of acetamide derivatives as foundational structures for developing new antibacterial drugs (Desai et al., 2008).